![molecular formula C11H8N4 B8128625 5-pyridin-3-yl-1H-pyrazolo[3,4-c]pyridine](/img/structure/B8128625.png)
5-pyridin-3-yl-1H-pyrazolo[3,4-c]pyridine
Overview
Description
5-pyridin-3-yl-1H-pyrazolo[3,4-c]pyridine is a useful research compound. Its molecular formula is C11H8N4 and its molecular weight is 196.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
Intermediates in Heterocyclic Derivative Synthesis : Aly et al. (2019) reported that 5-carbohydrazide and 5-carbonylazide of pyrazolo[3,4-b]pyridines serve as effective intermediates in synthesizing various heterocyclic derivatives, noting unexpected behaviors in their reactions (Aly et al., 2019).
Precursor for Polyheterocyclic Systems : Abdel‐Latif et al. (2019) discovered that 3-amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine can be used as a precursor for synthesizing new polyheterocyclic ring systems (Abdel‐Latif et al., 2019).
Biomedical Applications : Donaire-Arias et al. (2022) highlighted the diverse biomedical applications of 1H-pyrazolo[3,4-b]pyridines, which possess a variety of substituents, offering potential for synthetic methods and drug delivery (Donaire-Arias et al., 2022).
Anticancer Agents : Chavva et al. (2013) synthesized novel alkyl amide functionalized trifluoromethyl substituted pyrazolo[3,4-b]pyridine derivatives, demonstrating promising anticancer activity against various cancer cell lines (Chavva et al., 2013).
Ultrasound-Promoted Synthesis : Nikpassand et al. (2010) developed an ultrasound-promoted regioselective synthesis of fused polycyclic 4-aryl-3-methyl-4,7-dihydro-1H-pyrazolo[3,4-b]pyridines in ethanol, providing a rapid, efficient, and high-yield method (Nikpassand et al., 2010).
Antiviral Activity : Attaby et al. (2006) explored the synthesis, reactions, and antiviral activity of 1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanone and related derivatives, demonstrating promising results against various viruses (Attaby et al., 2006).
Microwave-Assisted Synthesis : Gálvez et al. (2014) utilized microwave-assisted cyclocondensation reactions with iodine for the synthesis of 5-n-alkyl-cycloalkane[d]-pyrazolo[3,4-b]pyridines from 5-aminopyrazoles and cyclic ketones, offering an environmentally friendly method (Gálvez et al., 2014).
Antibacterial, Antifungal, and Antitumor Activities : El-Borai et al. (2012) synthesized pyrazolo[3,4-b]pyridines under microwave irradiation in multi-component reactions, revealing high antibacterial, antifungal, and antitumor activities (El-Borai et al., 2012).
properties
IUPAC Name |
5-pyridin-3-yl-1H-pyrazolo[3,4-c]pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N4/c1-2-8(5-12-3-1)10-4-9-6-14-15-11(9)7-13-10/h1-7H,(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WURAEMNOPASLHC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=NC=C3C(=C2)C=NN3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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